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Compound of Interest

Compound Name: 5,6-Dimethyl-1H-benzotriazole

Cat. No.: B1355244 Get Quote

This technical guide provides a comprehensive overview of the physical properties and safety

data for 5,6-Dimethyl-1H-benzotriazole (CAS 4184-79-6). The information is intended for

researchers, scientists, and professionals in drug development and other relevant scientific

fields.

Chemical Identity
Systematic Name: 5,6-dimethyl-1H-benzotriazole.[1][2]

Common Synonyms: 5,6-Dimethylbenzotriazole, 5,6-Dimethyl-1,2,3-benzotriazole.[1][3]

Molecular Formula: C₈H₉N₃[1][2][4]

Molecular Weight: 147.18 g/mol [2][4]

Chemical Structure:

Caption: Molecular structure of 5,6-Dimethyl-1H-benzotriazole.

Physical and Chemical Properties
The physical and chemical properties of 5,6-Dimethyl-1H-benzotriazole are summarized in

the table below. These properties are critical for understanding its behavior in various

experimental and industrial settings.
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Property Value Reference

Appearance
Yellow to brown crystalline

powder
[3][5]

Melting Point 152-156 °C [3][5][6]

Boiling Point 373.5 ± 11.0 °C (Predicted) [3]

Density 1.217 ± 0.06 g/cm³ (Predicted) [3][5]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[1]

pKa 8.92 ± 0.40 (Predicted) [3]

Flash Point 145.6 °C [5]

Safety and Hazard Information
Understanding the safety and hazard profile of a chemical is paramount for its safe handling

and use. The following tables summarize the available safety data for 5,6-Dimethyl-1H-
benzotriazole.

GHS Hazard Classification
Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
3

Source: PubChem[2]

Hazard and Precautionary Statements
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Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/eye protection/face

protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P319 Get medical help if you feel unwell.

Source: PubChem[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical and safety properties of

5,6-Dimethyl-1H-benzotriazole are not readily available in the public domain. Standard

analytical methods as prescribed by organizations such as the OECD (Organisation for

Economic Co-operation and Development) or ASTM (American Society for Testing and

Materials) would typically be employed for such characterizations.

Logical Workflow for Chemical Safety Assessment
The following diagram illustrates a generalized workflow for assessing the safety of a chemical

substance like 5,6-Dimethyl-1H-benzotriazole.
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Chemical Safety Assessment Workflow

Start: Identify Chemical
(CAS 4184-79-6)

Gather Physical, Chemical,
and Toxicological Data

Hazard Identification

Exposure Assessment

Risk Characterization

Risk Management and Communication

End: Safe Handling Protocol

Click to download full resolution via product page

Caption: A generalized workflow for chemical safety assessment.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety guide. Users should consult the full Safety Data Sheet (SDS) and other

relevant safety resources before handling this chemical. All laboratory work should be
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conducted in accordance with established safety protocols and under the supervision of

qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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